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Compound of Interest

Compound Name: 5-Hydrazinyl-2-methylpyridine

Cat. No.: B172582 Get Quote

An In-depth Technical Guide to 2-Hydrazinyl-5-
methylpyridine
An important note on nomenclature: This technical guide focuses on the compound 2-

Hydrazinyl-5-methylpyridine. Initial searches for "5-Hydrazinyl-2-methylpyridine" yielded

limited and ambiguous results. However, substantial data is available for its structural isomer,

2-Hydrazinyl-5-methylpyridine (CAS No: 4931-01-5), which is detailed herein. It is crucial for

researchers to verify the specific isomer relevant to their work.

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and known applications of 2-Hydrazinyl-5-methylpyridine, tailored for researchers,

scientists, and professionals in drug development.

Core Chemical Data
Below is a summary of the key chemical identifiers and properties for 2-Hydrazinyl-5-

methylpyridine and its hydrochloride salt.
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Identifier Value Reference

IUPAC Name (5-methyl-2-pyridinyl)hydrazine [1]

CAS Number 4931-01-5 [1][2][3]

Molecular Formula C₆H₉N₃ [1][3]

Molecular Weight 123.16 g/mol [1][2][3]

Synonyms
5-Methyl-2-pyridylhydrazine, 2-

Hydrazino-5-methylpyridine
[1][3]

Physical Property Value Reference

Melting Point 67-68°C [3]

Boiling Point 241°C [3]

Density 1.16 g/cm³ [3]

Flash Point 99°C [3]

Form Solid [3]

Color Orange to Dark Red [3]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[3]

Hydrochloride Salt Data Value Reference

CAS Number 1375477-15-8 [4][5]

Molecular Formula C₆H₁₀ClN₃ [4][5]

Molecular Weight 159.6167 g/mol [4]

Experimental Protocols
Synthesis of 2-Hydrazinyl-5-methylpyridine from 2-Chloro-5-methylpyridine[3]
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This protocol details a common method for the synthesis of 2-Hydrazinyl-5-methylpyridine.

Materials:

2-Chloro-5-methylpyridine (1.0 g, 7.8 mmol)

Hydrazine hydrate (5.7 mL, 5.9 g, 117.6 mmol)

Dichloromethane

Ethylene glycol monoethyl ether

Procedure:

A mixture of 2-chloro-5-methylpyridine and hydrazine hydrate is refluxed and stirred for 16

hours in an oil bath set at 150°C.

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is then concentrated using a rotary evaporator.

The resulting residue is co-evaporated with 10 mL of ethylene glycol monoethyl ether, a

process that is repeated three times to remove residual hydrazine hydrate.

The final residue is dissolved in dichloromethane.

Any precipitate is removed by filtration.

The filtrate is concentrated under reduced pressure to yield the final product.

Yield: 644 mg (67% yield)

Analysis: The product can be analyzed by LC-MS. In one instance, the retention time was 0.35

min, and the mass spectrum (ESI positive ion mode) showed m/z = 124 [M + H]⁺.[3]

Logical Workflow of Synthesis
The synthesis of 2-Hydrazinyl-5-methylpyridine follows a clear nucleophilic aromatic

substitution pathway.
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Synthesis Workflow of 2-Hydrazinyl-5-methylpyridine

2-Chloro-5-methylpyridine
Reflux at 150°C

(16 hours)
Hydrazine Hydrate

Workup and Purification
(Evaporation, Co-evaporation, Filtration) 2-Hydrazinyl-5-methylpyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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